Cas no 120340-84-3 (1H-Pyrrolo[2,3-b]quinoxalin-2-amine, 3-(1H-benzimidazol-2-yl)-1-butyl-)

• Product Name: 1H-Pyrrolo[2,3-b]quinoxalin-2-amine, 3-(1H-benzimidazol-2-yl)-1-butyl-
• CAS No: 120340-84-3
• MF: C₂₁H₂₀N₆
• MW: 356.423703193665
• CID: 3681723
• PubChem ID: 4871447
• Update Time: 2025-04-22

1H-Pyrrolo[2,3-b]quinoxalin-2-amine, 3-(1H-benzimidazol-2-yl)-1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]quinoxalin-2-amine, 3-(1H-benzimidazol-2-yl)-1-butyl-
• 3-(1H-benzimidazol-2-yl)-1-butylpyrrolo[3,2-b]quinoxalin-2-amine
• 120340-84-3
• 3-(1H-benzimidazol-2-yl)-1-butyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine
• SCHEMBL17538610
• STK577067
• AKOS005501727

• Inchi： 1S/C21H20N6/c1-2-3-12-27-19(22)17(20-24-14-9-5-6-10-15(14)25-20)18-21(27)26-16-11-7-4-8-13(16)23-18/h4-11H,2-3,12,22H2,1H3,(H,24,25)
• InChI Key： TWVBEWVBFFGPTD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C3NC4=CC=CC=C4N=3)=C(N)N(CCCC)C=12

Computed Properties

• Exact Mass: 356.17494466Da
• Monoisotopic Mass: 356.17494466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.4Ų